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Compound of Interest

Compound Name: SR18662

Cat. No.: B15605137

For researchers, scientists, and drug development professionals, the following provides
immediate and essential guidance for the safe handling and disposal of SR18662, a potent
small molecule inhibitor of Kriippel-like factor 5 (KLF5).

SR18662 is a research compound and a derivative of ML264. While a specific Safety Data

Sheet (SDS) for SR18662 is not readily available, its cytotoxic nature necessitates stringent
safety protocols. The following guidelines are based on information regarding SR18662, its

parent compound ML264, and general best practices for handling potent, biologically active
small molecules.

Personal Protective Equipment (PPE)

Due to its potency and potential hazards, a comprehensive approach to personal protection is
mandatory when handling SR18662. The following table summarizes the required PPE.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles

Chemical splash goggles
compliant with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166. A
face shield should be used in
addition to goggles when

splashing is a risk.

Skin Protection

Gloves

Chemical-resistant, disposable
gloves (e.g., nitrile rubber)
should be worn. Double
gloving is recommended.
Gloves must be changed

immediately if contaminated.

Lab Coat

A dedicated lab coat,
preferably disposable or made
of a material that can be

decontaminated, is required.

Protective Clothing

Full-length pants and closed-
toe shoes are mandatory. For
larger quantities or when there
is a risk of significant
exposure, a disposable gown
or suit should be worn over

personal clothing.
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For handling the solid
compound or when
aerosolization is possible, a
NIOSH-approved respirator
Respiratory Protection Respirator (e.g., an N95 or higher) is
required. All work with the solid
form should be conducted in a
certified chemical fume hood

or a ventilated enclosure.

Operational Plan: Handling and Storage

Strict adherence to the following procedures is crucial to minimize exposure and maintain the
integrity of the compound.

Receiving and Unpacking:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE, including gloves and a lab coat, when unpacking.

Open the package in a designated area, preferably within a chemical fume hood.

Verify the container label and integrity.
Weighing and Aliquoting:

¢ All manipulations of the solid compound must be performed in a certified chemical fume
hood, glove box, or other contained ventilation device.

¢ Use dedicated spatulas and weighing boats.
e Prepare stock solutions in a fume hood.
Storage:

» SR18662 should be stored under the conditions specified by the supplier to ensure stability.
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Storage Condition Temperature Duration
Solid (Powder) -20°C 3years

In DMSO -80°C 6 months
-20°C 1 month

o Store in a tightly sealed, clearly labeled container.
o Keep in a designated, secure location with restricted access.

Disposal Plan

All waste materials contaminated with SR18662 must be treated as hazardous chemical waste.
Improper disposal can pose a significant risk to human health and the environment.

Waste Segregation and Collection:

e Solid Waste: Contaminated items such as gloves, weighing papers, pipette tips, and empty
vials must be collected in a dedicated, clearly labeled hazardous waste container.

e Liquid Waste: Unused solutions containing SR18662 and solvent rinses should be collected
in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with
other chemical waste streams unless compatibility has been confirmed.

o Sharps: Contaminated needles and other sharps must be disposed of in a designated sharps
container for hazardous chemical waste.

Labeling and Storage of Waste:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name
"SR18662".

o Store waste containers in a designated satellite accumulation area within the laboratory,
away from incompatible materials.

o Keep waste containers securely closed except when adding waste.
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Final Disposal:

» Arrange for the disposal of hazardous waste through your institution's Environmental Health
and Safety (EHS) office.

» Follow all local, state, and federal regulations for hazardous waste disposal.
e Do not dispose of SR18662 down the drain or in the regular trash.

Experimental Protocols

While specific experimental protocols will vary, the following general principles should be
applied when working with SR18662 in a laboratory setting.

Cell-Based Assays:

All cell culture work involving SR18662 should be conducted in a biological safety cabinet
(BSC) to maintain sterility and operator protection.

o Wear appropriate PPE, including double gloves and a lab coat.

o Decontaminate all surfaces and equipment that come into contact with SR18662 with an
appropriate disinfectant (e.g., 70% ethanol), followed by a cleaning agent.

o Collect all liquid waste from cell cultures containing SR18662 for proper hazardous waste
disposal.

In Vivo Studies:

Animal handling and dosing should be performed in a designated area, with appropriate
ventilation.

Researchers must wear full PPE, including a respirator if aerosolization is a risk.

All animal waste (bedding, feces, etc.) from treated animals should be collected and
disposed of as hazardous waste.

Cages and equipment must be decontaminated after use.
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Mandatory Visualization

The following diagram illustrates the standard workflow for handling SR18662, from receipt of
the compound to the disposal of waste.

Click to download full resolution via product page

Caption: Workflow for Safe Handling of SR18662

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
SR18662]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605137#personal-protective-equipment-for-
handling-sr18662]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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